Cas no 55502-62-0 (1,3-Propanediol, 2-(hydroxymethyl)-2-(methoxymethyl)-)

1,3-Propanediol, 2-(hydroxymethyl)-2-(methoxymethyl)- is a specialized polyol compound featuring both hydroxyl and methoxymethyl functional groups. Its unique structure imparts versatility in applications requiring controlled reactivity and solubility. The presence of multiple hydroxyl groups enhances its utility as a building block in polymer synthesis, while the methoxymethyl group contributes to improved stability and compatibility with hydrophobic systems. This compound is particularly valuable in formulations requiring tailored viscosity, crosslinking density, or moisture resistance. Its bifunctional nature allows for selective modification, making it suitable for advanced coatings, adhesives, and specialty resins. The balanced hydrophilicity and reactivity profile ensure consistent performance in demanding chemical environments.
1,3-Propanediol, 2-(hydroxymethyl)-2-(methoxymethyl)- structure
55502-62-0 structure
Product Name:1,3-Propanediol, 2-(hydroxymethyl)-2-(methoxymethyl)-
CAS No:55502-62-0
MF:C6H14O4
MW:150.172962665558
CID:351762
PubChem ID:110263
Update Time:2025-10-24

1,3-Propanediol, 2-(hydroxymethyl)-2-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol, 2-(hydroxymethyl)-2-(methoxymethyl)-
    • 2-(hydroxymethyl)-2-(methoxymethyl)propane-1,3-diol
    • SCHEMBL3935165
    • 55502-62-0
    • DTXSID00276086
    • 2-(hydroxymethyl)-2-(methoxymethyl)-1,3-propanediol
    • 2-(hydroxymethyl)-2-(methoxymethyl)-propane-1,3-diol
    • G82981
    • Inchi： 1S/C6H14O4/c1-10-5-6(2-7,3-8)4-9/h7-9H,2-5H2,1H3
    • InChI Key： AJUSPBSXOGUAFJ-UHFFFAOYSA-N
    • SMILES： O(C)CC(CO)(CO)CO

Computed Properties

  • Exact Mass: 150.08922
  • Monoisotopic Mass: 150.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 71.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.9
  • Topological Polar Surface Area: 69.9Ų

Experimental Properties

  • PSA: 69.92

1,3-Propanediol, 2-(hydroxymethyl)-2-(methoxymethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AY47909-25mg
1,3-Propanediol, 2-(hydroxymethyl)-2-(methoxymethyl)-
 55502-62-0 95%+
25mg
 $203.00 2024-04-19
A2B Chem LLC
AY47909-100mg
1,3-Propanediol, 2-(hydroxymethyl)-2-(methoxymethyl)-
 55502-62-0 95%+
100mg
 $587.00 2024-04-19
A2B Chem LLC
AY47909-250mg
1,3-Propanediol, 2-(hydroxymethyl)-2-(methoxymethyl)-
 55502-62-0 95%+
250mg
 $1164.00 2024-04-19

1,3-Propanediol, 2-(hydroxymethyl)-2-(methoxymethyl)- Related Literature

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